Cas no 1504187-25-0 (O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine)
O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- Hydroxylamine, O-[2-(2,3-dihydro-5-benzofuranyl)ethyl]-
- O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine
-
- MDL: MFCD21921040
- Inchi: 1S/C10H13NO2/c11-13-6-3-8-1-2-10-9(7-8)4-5-12-10/h1-2,7H,3-6,11H2
- InChI Key: QBCYGXQTSTYQMB-UHFFFAOYSA-N
- SMILES: NOCCC1=CC=C2OCCC2=C1
O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2001551-0.05g |
O-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]hydroxylamine |
1504187-25-0 | 0.05g |
$587.0 | 2023-09-16 | ||
| Enamine | EN300-2001551-0.1g |
O-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]hydroxylamine |
1504187-25-0 | 0.1g |
$615.0 | 2023-09-16 | ||
| Enamine | EN300-2001551-0.25g |
O-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]hydroxylamine |
1504187-25-0 | 0.25g |
$642.0 | 2023-09-16 | ||
| Enamine | EN300-2001551-0.5g |
O-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]hydroxylamine |
1504187-25-0 | 0.5g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-2001551-1.0g |
O-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]hydroxylamine |
1504187-25-0 | 1g |
$928.0 | 2023-06-03 | ||
| Enamine | EN300-2001551-2.5g |
O-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]hydroxylamine |
1504187-25-0 | 2.5g |
$1370.0 | 2023-09-16 | ||
| Enamine | EN300-2001551-5.0g |
O-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]hydroxylamine |
1504187-25-0 | 5g |
$2692.0 | 2023-06-03 | ||
| Enamine | EN300-2001551-10.0g |
O-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]hydroxylamine |
1504187-25-0 | 10g |
$3992.0 | 2023-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357736-50mg |
o-(2-(2,3-Dihydrobenzofuran-5-yl)ethyl)hydroxylamine |
1504187-25-0 | 98% | 50mg |
¥18252 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357736-100mg |
o-(2-(2,3-Dihydrobenzofuran-5-yl)ethyl)hydroxylamine |
1504187-25-0 | 98% | 100mg |
¥19112 | 2023-04-15 |
O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine
Comprehensive Overview of O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine (CAS No. 1504187-25-0)
O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine (CAS No. 1504187-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzofuran backbone and hydroxylamine functional group, plays a pivotal role in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory conditions.
The structural uniqueness of O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine lies in its 2,3-dihydrobenzofuran moiety, which is known for its stability and bioavailability. This makes the compound an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its utility as a building block for small-molecule inhibitors and enzyme modulators, addressing growing demand for precision medicine solutions. The compound’s CAS No. 1504187-25-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.
In the context of current trends, O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine aligns with the rising interest in sustainable chemistry and green synthesis. Researchers are investigating eco-friendly routes to produce this compound, minimizing waste and energy consumption. Additionally, its potential applications in neuroprotective agents and anti-inflammatory drugs resonate with the global focus on mental health and chronic disease management. These aspects make it a hot topic in both scientific literature and patent filings.
From a technical perspective, the synthesis of O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine involves multi-step organic reactions, often starting from 5-bromo-2,3-dihydrobenzofuran. Advanced techniques like catalytic hydrogenation and reductive amination are employed to achieve high yields and purity. The compound’s physicochemical properties, such as solubility and stability under physiological conditions, are critical for its downstream applications. These factors are frequently discussed in forums and Q&A platforms, where researchers seek optimization strategies.
The commercial availability of O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine (CAS No. 1504187-25-0) is another area of interest. Suppliers often highlight its use in high-throughput screening and combinatorial chemistry, catering to pharmaceutical and biotech industries. Quality control parameters, such as HPLC purity and spectroscopic data, are rigorously documented to meet regulatory standards. This transparency is vital for laboratories aiming to reproduce results or scale up production.
Looking ahead, the compound’s versatility positions it as a key player in interdisciplinary research. Innovations in cryopreservation and drug delivery systems may further expand its applications. As the scientific community continues to explore its potential, O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine is poised to remain a focal point in both academic and industrial settings. Its integration into AI-driven drug design platforms underscores its alignment with modern technological advancements.
1504187-25-0 (O-2-(2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)